Cas no 2229150-19-8 (tert-butyl N-2-(2-chloro-4-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(2-chloro-4-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2229150-19-8
• MF: C₁₆H₂₂ClNO₄
• MW: 327.80318403244
• CID: 5923160
• PubChem ID: 165755284
• Update Time: 2025-05-19

tert-butyl N-2-(2-chloro-4-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-chloro-4-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate
• tert-butyl N-[2-(2-chloro-4-methoxyphenyl)-1-oxopropan-2-yl]-N-methylcarbamate
• 2229150-19-8
• EN300-1890313

• Inchi： 1S/C16H22ClNO4/c1-15(2,3)22-14(20)18(5)16(4,10-19)12-8-7-11(21-6)9-13(12)17/h7-10H,1-6H3
• InChI Key： YMAZVFFYJOIYHN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C=O)(C)N(C)C(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 327.1237359g/mol
• Monoisotopic Mass: 327.1237359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.8Ų

Additional information on tert-butyl N-2-(2-chloro-4-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate

Introduction to Tert-butyl N-2-(2-chloro-4-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2229150-19-8)

Tert-butyl N-2-(2-chloro-4-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate, with the CAS number 2229150-19-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The unique structural features of this molecule, including its tert-butyl substituent and the presence of both chloro and methoxy groups on the aromatic ring, contribute to its distinct chemical properties and reactivity.

The synthesis and application of Tert-butyl N-2-(2-chloro-4-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate have been extensively studied in recent years, driven by the increasing demand for novel pharmacophores and scaffolds in drug discovery. The compound’s molecular structure suggests potential biological activity, making it a valuable candidate for further investigation in various therapeutic areas. In particular, the combination of a carbamate moiety with an aromatic ring substituted with electron-withdrawing and electron-donating groups can influence its interaction with biological targets, such as enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and pharmacokinetic properties of this compound more accurately. These studies have highlighted the importance of understanding the three-dimensional structure of molecules like Tert-butyl N-2-(2-chloro-4-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate to optimize its pharmacological activity. For instance, computational simulations have shown that the presence of the tert-butyl group can enhance the compound’s solubility and metabolic stability, which are critical factors for its potential use in drug formulations.

In addition to its structural significance, Tert-butyl N-2-(2-chloro-4-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate has been explored as a key intermediate in the synthesis of more complex molecules. The carbamate functional group is particularly useful in medicinal chemistry due to its ability to participate in various chemical transformations, such as nucleophilic substitution reactions and condensation reactions. These reactions are essential for constructing diverse molecular libraries that can be screened for biological activity.

The role of this compound in drug development has been further underscored by recent clinical trials that have investigated derivatives of carbamates for their potential therapeutic effects. While Tert-butyl N-2-(2-chloro-4-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate itself may not be directly used as a drug, its derivatives have shown promise in treating various conditions, including neurological disorders and inflammatory diseases. The structural motifs present in this compound have inspired the design of new molecules with improved pharmacological profiles.

The synthetic methodologies employed in the preparation of Tert-butyl N-2-(2-chloro-4-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate have also seen significant innovation. Modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis, have enabled chemists to construct complex molecular architectures with high precision. These advancements have not only facilitated the synthesis of this compound but also provided insights into how structural modifications can influence its biological activity.

The environmental impact and sustainability considerations of producing Tert-butyl N-2-(2-chloro-4-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate are also important aspects that researchers are actively addressing. Green chemistry principles have been integrated into synthetic routes to minimize waste generation and reduce reliance on hazardous reagents. For example, solvent-free reactions and catalytic processes have been explored to enhance efficiency and environmental compatibility.

In conclusion, Tert-butyl N-2-(2-chloro-4-methoxyphenyl)-1-oxypropan--N-methylcarbamate (CAS No. 2229150--19--8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological applications. The ongoing research into this compound underscores its importance as a building block for novel therapeutics and highlights the continued evolution of synthetic methodologies in drug discovery. As our understanding of molecular interactions deepens, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine.